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Compound of Interest

Compound Name: Guanfacine-alpha,alpha-d2 HCl

Cat. No.: B12301723

Get Quote

Executive Summary & Immediate Safety Directive
Stop and Read: Guanfacine-

-d2 HCl is a stable isotope-labeled compound. It is NOT radioactive. Do not dispose of this
material in radioactive waste streams (e.g., with

H or

C), as this will incur unnecessary disposal costs and regulatory non-compliance.

However, the parent compound (Guanfacine) is a potent

-adrenergic agonist and is classified as Toxic if swallowed (H301). All disposal procedures must
treat this material as a high-potency Active Pharmaceutical Ingredient (API) derivative.

The Golden Rule:
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"Treat as Toxic, Non-Radioactive Organic Waste." Destruction Method: High-Temperature

Incineration. Drain Disposal:STRICTLY PROHIBITED.

Compound Characterization & Hazard Profile[1][2]
[3]
To validate the disposal logic, we must first understand the physicochemical properties of the

waste.
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Parameter Specification Operational Implication

Chemical Name
Guanfacine-

-d2 HCl

Deuterium (

H) replaces Hydrogen at the

-carbon.

Radioactivity None (Stable Isotope)
Do not use Geiger counters or

decay-in-storage protocols.

Toxicity Class Category 3 (Oral)

LD

(rat)

142 mg/kg. High acute toxicity.

Physical State White to off-white solid
Dust inhalation hazard during

weighing.

Solubility Water, Methanol, DMSO

Aqueous and organic liquid

waste streams will be

generated.

RCRA Status Not P-Listed / Not U-Listed

Regulated as Characteristic

Toxic Waste (if applicable) or

state-regulated hazardous

waste.

Detailed Disposal Protocols
A. Solid Waste (Expired or Excess Pure Standard)
Scenario: You have a vial of 5 mg that has degraded or is no longer needed.

The "Why": As a potent bioactive agent, landfilling is unacceptable due to potential leaching

into groundwater. Chemical oxidation is unpredictable. Incineration is the only method that

guarantees the destruction of the pharmacophore.

Containment: Keep the substance in its original primary glass vial.
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Secondary Containment: Place the vial into a clear, sealable bag (e.g., Ziploc) to prevent

label deterioration and contain breakage.

Labeling: Affix a hazardous waste tag.

Constituents: "Guanfacine-d2 HCl (Solid)"

Hazard Checkbox: "Toxic"[1][2]

Disposal Stream: Place in the Solid Chemical Waste drum (often a "Lab Pack") destined for

Incineration.

B. Liquid Waste (Stock Solutions & HPLC Effluent)
Scenario: You have prepared a 1 mg/mL stock in Methanol, or have collected LC-MS waste

containing the standard.

The "Why": Guanfacine is stable in water. Pouring it down the sink releases a bioactive

hypertensive agent into the municipal water supply.

Segregation:

High Concentration (>0.1 mg/mL): Segregate into a dedicated "Toxic Organic" waste

bottle.

Low Concentration (LC-MS Effluent): Can typically be combined with general

"Halogenated" or "Non-Halogenated" solvent waste, depending on your mobile phase.

Compatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,

Nitric Acid), as this can cause uncontrolled reactions with the amine/amide functionalities.

PH Check: If the solution is highly acidic (from TFA in mobile phase), ensure the waste

container is rated for corrosives.

C. Trace Waste (Empty Vials, Pipette Tips, Weigh Boats)
Scenario: You have used the standard and need to discard the tools.
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The "Why": While not "P-listed" (acutely hazardous by RCRA definition), best practice for high-

potency compounds dictates we minimize environmental exposure.

Triple Rinse Protocol:

Add a small volume of solvent (Methanol or Water) to the empty vial.

Cap and vortex/shake.

Decant rinsate into the Liquid Hazardous Waste container.

Repeat 3 times.

Glass Disposal: Defaced (label removed) triple-rinsed vials can be placed in the Glass

Recycling or Sharps container (depending on facility rules).

Consumables: Contaminated gloves and weigh boats should be placed in Solid Hazardous

Waste, not regular trash.

Visual Decision Workflow (DOT Diagram)
The following diagram illustrates the decision logic for segregating Guanfacine-d2 waste

streams.
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Waste Generation:
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Figure 1: Decision tree for the segregation and disposal of Guanfacine-d2 HCl based on

physical state and contamination level.

Decontamination Procedures (Spill Response)
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If a spill occurs on the benchtop or balance:

PPE: Wear Nitrile gloves (double gloving recommended), safety glasses, and a lab coat.

Containment:

Solid Spill: Do not dry sweep (creates dust). Cover with a damp paper towel (methanol or

water) to solubilize and capture the powder.

Liquid Spill: Absorb with inert material (vermiculite or spill pads).

Cleaning: Wipe the surface 3 times with Methanol followed by soap and water.

Disposal: All cleanup materials (wipes, gloves) must go into the Solid Hazardous Waste bin.

Regulatory Framework & Compliance
United States (RCRA/EPA)
While Guanfacine is not explicitly listed on the P-List (Acute Hazardous Waste) or U-List (Toxic

Waste) in 40 CFR 261.33, it must be characterized by the generator.

Generator Determination: Due to its oral toxicity (Category 3), it meets the criteria for a waste

that poses a "substantial present or potential hazard to human health" (40 CFR 261.11).

Healthcare vs. Research: If you are in a hospital setting, Subpart P (40 CFR Part 266) may

apply, which strictly prohibits sewering pharmaceutical waste.[3] Research labs should

voluntarily adopt this "no-sewering" standard.

European Union (EWC)
Waste Code: Assign 18 01 08* (Cytotoxic and cytostatic medicines) or 07 05 13* (Solid

wastes containing hazardous substances) depending on whether the facility is healthcare or

manufacturing/research based.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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